Cas no 53867-98-4 (4,8-Quinolinediamine(9CI))

• Product Name: 4,8-Quinolinediamine(9CI)
• CAS No: 53867-98-4
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 939277
• PubChem ID: 22989529
• Update Time: 2025-04-19

4,8-Quinolinediamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 4,8-Quinolinediamine(9CI)
• quinoline-4,8-diamine
• 4,8-Diaminochinolin
• 4,8-QUINOLINEDIAMINE
• AG-F-85667
• Chinolin-4,8-diyldiamin
• CTK4J8888
• KB-188424
• quinoline-4,8-diyldiamine
• SureCN6629560
• DB-184292
• 53867-98-4
• SB68418
• DTXSID80629379
• AKOS017413715
• SCHEMBL6629560

• MDL： MFCD18448524
• Inchi： 1S/C9H9N3/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H,11H2,(H2,10,12)
• InChI Key： VNIYSXOHLPIAID-UHFFFAOYSA-N
• SMILES： N1C=CC(=C2C=CC=C(C=12)N)N

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93